Cas no 2229388-11-6 (4-1-(piperidin-4-yl)ethylpyrimidine)

• Product Name: 4-1-(piperidin-4-yl)ethylpyrimidine
• CAS No: 2229388-11-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6085271
• PubChem ID: 165718090
• Update Time: 2025-05-20

4-1-(piperidin-4-yl)ethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(piperidin-4-yl)ethylpyrimidine
• 4-[1-(piperidin-4-yl)ethyl]pyrimidine
• EN300-1763702
• 2229388-11-6

• Inchi： 1S/C11H17N3/c1-9(10-2-5-12-6-3-10)11-4-7-13-8-14-11/h4,7-10,12H,2-3,5-6H2,1H3
• InChI Key： ZPJSBJNVKQZTIS-UHFFFAOYSA-N
• SMILES： N1CCC(C(C2C=CN=CN=2)C)CC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.8Ų

Additional information on 4-1-(piperidin-4-yl)ethylpyrimidine

Introduction to 4-1-(piperidin-4-yl)ethylpyrimidine (CAS No: 2229388-11-6)

4-1-(piperidin-4-yl)ethylpyrimidine, identified by the Chemical Abstracts Service Number (CAS No) 2229388-11-6, is a significant compound in the realm of pharmaceutical chemistry. This pyrimidine derivative features a piperidine moiety, which is a crucial structural element in many bioactive molecules. The compound’s unique architecture positions it as a valuable scaffold for the development of novel therapeutic agents. Pyrimidines are heterocyclic aromatic compounds that play a pivotal role in biological systems, particularly as the core structure of nucleic acids. The introduction of an ethyl chain linked to the pyrimidine ring and a piperidine substituent at the 4-position enhances its pharmacological potential by influencing both solubility and binding affinity.

The piperidin-4-yl group is particularly noteworthy for its ability to modulate pharmacokinetic properties and interact with biological targets. Piperidine derivatives are widely recognized for their role in drug design due to their favorable metabolic stability and ease of functionalization. In recent years, there has been a surge in research focused on optimizing such structures to achieve higher efficacy and lower toxicity in therapeutic applications.

4-1-(piperidin-4-yl)ethylpyrimidine has garnered attention in the context of developing small-molecule inhibitors for various diseases. Its molecular framework suggests potential applications in oncology, where pyrimidine-based compounds are frequently explored for their ability to interfere with critical cellular pathways. For instance, studies have demonstrated that pyrimidine derivatives can inhibit kinases and other enzymes involved in cancer progression. The presence of the piperidine ring may enhance binding interactions with target proteins, making this compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more efficient screening of such derivatives. Molecular docking simulations have been employed to predict the binding affinity of 4-1-(piperidin-4-yl)ethylpyrimidine to various biological targets. These simulations have revealed that the compound exhibits high potential for interactions with proteins implicated in inflammatory responses and neurodegenerative disorders. Such findings align with ongoing research efforts aimed at identifying novel treatments for these conditions.

The synthesis of 4-1-(piperidin-4-yl)ethylpyrimidine involves multi-step organic reactions, typically starting from readily available precursors. The introduction of the piperidine group often requires nucleophilic substitution or condensation reactions, while the ethylpyrimidine core can be constructed through cyclization or coupling techniques. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications.

In preclinical studies, 4-1-(piperidin-4-yl)ethylpyrimidine has shown promise as an anti-inflammatory agent. Its ability to modulate cytokine production and inhibit pro-inflammatory enzymes has been observed in cell culture models. These effects are attributed to its interaction with janus kinases (JAKs) and other signaling molecules involved in immune responses. The compound’s structure allows it to penetrate cellular membranes effectively, ensuring adequate intracellular concentrations for therapeutic action.

The pharmacokinetic profile of 4-1-(piperidin-4-yl)ethylpyrimidine is another area of active investigation. Studies indicate that the compound exhibits moderate oral bioavailability and prolonged half-life, suggesting its suitability for once-daily dosing regimens. Additionally, its metabolic stability ensures that it remains active within the body long enough to exert its desired effects. These attributes are critical for developing drugs that provide sustained therapeutic benefits without frequent administration.

Future directions in the research of 4-1-(piperidin-4-yl)ethylpyrimidine include exploring its potential as a prodrug or combination therapy agent. By modifying its chemical structure further, researchers aim to enhance its selectivity and reduce off-target effects. Combination therapies involving this compound with other drugs have shown synergistic benefits in preclinical models, offering a multifaceted approach to treating complex diseases.

The impact of CAS No: 2229388-11-6 on drug discovery is underscored by its versatility as a pharmacophore. Its ability to be modified at multiple positions allows chemists to fine-tune its properties for specific therapeutic needs. As research continues, new derivatives of this compound are likely to emerge, each with unique characteristics tailored for addressing unmet medical needs.

In conclusion, 4-1-(piperidin-4-yl)ethylpyrimidine represents a promising candidate for pharmaceutical development due to its structural features and observed biological activity. Its role in modulating key cellular pathways makes it a valuable asset in the quest for novel therapeutics. With ongoing research efforts focused on optimizing its properties and exploring new applications, this compound is poised to make significant contributions to medical science.